![molecular formula C24H25N5O5S2 B2612044 4-[bis(2-cyanoethyl)sulfamoyl]-N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide CAS No. 1006265-69-5](/img/structure/B2612044.png)
4-[bis(2-cyanoethyl)sulfamoyl]-N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
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Description
4-[bis(2-cyanoethyl)sulfamoyl]-N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide is a useful research compound. Its molecular formula is C24H25N5O5S2 and its molecular weight is 527.61. The purity is usually 95%.
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Scientific Research Applications
Novel Synthesis and Biological Activity
Research into compounds with similar structural features to 4-[bis(2-cyanoethyl)sulfamoyl]-N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide demonstrates a broad interest in their synthesis and potential biological activities. One study focused on the novel synthesis and biological activity of derivatives involving 3-cyano-4-imino-2-methylthio-8-methoxy-4H-pyrimido[2,1-b][1,3]benzothiazole, indicating a significant interest in the antimicrobial properties of such compounds (Badne, Swamy, Bhosale, & Kuberkar, 2011).
Anticancer Potential
Furthermore, studies have been conducted on derivatives for their pro-apoptotic activities as potential anticancer agents. A particular focus was on indapamide derivatives, showcasing efforts to leverage the sulfamoyl and benzothiazole components for therapeutic applications. One compound demonstrated significant growth inhibition in melanoma cell lines, pointing to the potential of these chemical structures in cancer treatment (Yılmaz et al., 2015).
Development of Polymeric Materials
The chemical structure's utility extends into materials science, with studies detailing the synthesis and characterization of aromatic polyamides containing s-triazine rings. This research highlights the versatility of benzothiazole derivatives in developing new polymeric materials with potential applications in various industries (Sagar et al., 1997).
Antimicrobial and Antifungal Activities
Compounds structurally related to this compound have shown significant promise in antimicrobial and antifungal screenings. These studies underline the potential use of such compounds in developing new therapeutic agents against a variety of microbial and fungal pathogens (Patel & Baldaniya, 2016).
Properties
IUPAC Name |
4-[bis(2-cyanoethyl)sulfamoyl]-N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N5O5S2/c1-33-16-15-29-21-10-7-19(34-2)17-22(21)35-24(29)27-23(30)18-5-8-20(9-6-18)36(31,32)28(13-3-11-25)14-4-12-26/h5-10,17H,3-4,13-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQDJCQROHHKQOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C2=C(C=C(C=C2)OC)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCC#N)CCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N5O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
527.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.